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Introduction
Capixyl™ is a proprietary cosmetic ingredient combining a biomimetic peptide, Acetyl

Tetrapeptide-3, with a red clover extract rich in Biochanin A.[1][2] It is designed to prevent and

stop the hair loss process, and stimulate hair growth by targeting the main causes of hair loss.

[1][3] The efficacy of Capixyl™ is attributed to its synergistic action on several physiological

pathways, including the inhibition of 5-α-reductase to modulate dihydrotestosterone (DHT), the

renewal of extracellular matrix (ECM) proteins for better hair anchoring, and the reduction of

inflammation.[1][4]

The delivery of Capixyl's active components, Acetyl Tetrapeptide-3 and Biochanin A, to the hair

follicles within the dermal layer of the skin is critical for its biological activity. Therefore,

assessing the penetration of these molecules through the stratum corneum and their

distribution within the different skin layers is essential for formulation optimization and efficacy

substantiation.

These application notes provide detailed protocols for quantifying the penetration and retention

of Capixyl™ in skin layers using established ex vivo and in vitro methods.
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Signaling Pathway of Capixyl™ in the Hair Follicle
Capixyl™ exerts its effects on the hair follicle through a multi-pronged approach. Biochanin A,

an isoflavone from red clover extract, inhibits the 5-α-reductase enzyme, thereby reducing the

conversion of testosterone to DHT, a key hormone implicated in androgenetic alopecia.[4][5]

Acetyl Tetrapeptide-3 stimulates the synthesis of ECM proteins such as collagen III and

laminins, which strengthens the dermal papilla and improves hair anchoring.[6][7] Additionally,

Capixyl™ has been shown to reduce pro-inflammatory cytokines like IL-8, creating a healthier

scalp environment conducive to hair growth.[4]
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Caption: Signaling pathway of Capixyl™ in the hair follicle.

Experimental Protocols for Assessing Skin
Penetration
The following protocols describe the use of Franz diffusion cells for quantifying permeation

through the skin and tape stripping for assessing retention within the stratum corneum.
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Protocol 1: Ex Vivo Skin Permeation using Franz
Diffusion Cells
This method is considered the gold standard for in vitro percutaneous absorption studies and

utilizes excised human or porcine skin.[8]

Objective: To quantify the amount of Acetyl Tetrapeptide-3 and Biochanin A from a topical

Capixyl™ formulation that permeates through the epidermis and dermis into a receptor fluid

over 24 hours.

Experimental Workflow:
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Caption: Workflow for Franz diffusion cell permeation study.
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Materials and Equipment:

Franz diffusion cells (static or flow-through)

Dermatomed human or porcine skin (200-500 µm thickness)

Receptor fluid (e.g., phosphate-buffered saline with a suitable solubilizer for the analytes)

Water bath with circulator

Magnetic stirrers

Positive displacement pipette

Capixyl™ formulation

Analytical standards for Acetyl Tetrapeptide-3 and Biochanin A

LC-MS/MS system

Procedure:

Skin Preparation: Thaw frozen dermatomed skin at room temperature. Cut skin sections to fit

the Franz diffusion cells.

Cell Assembly: Mount the skin section between the donor and receptor chambers of the

Franz cell, with the stratum corneum facing the donor chamber.

Receptor Fluid: Fill the receptor chamber with pre-warmed (37°C) receptor fluid, ensuring no

air bubbles are trapped beneath the skin.

Equilibration: Place the assembled cells in a water bath set to maintain a skin surface

temperature of 32 ± 1°C. Allow the system to equilibrate for at least 30 minutes.

Application of Formulation: Apply a finite dose (e.g., 10 mg/cm²) of the Capixyl™ formulation

evenly onto the skin surface in the donor chamber.
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Sampling: At predetermined time points (e.g., 0, 2, 4, 8, 12, and 24 hours), withdraw an

aliquot of the receptor fluid for analysis. Immediately replace the withdrawn volume with

fresh, pre-warmed receptor fluid.

Experiment Termination: After 24 hours, dissemble the Franz cells. Clean the skin surface to

remove any unabsorbed formulation.

Skin Layer Separation: Separate the epidermis from the dermis.

Extraction: Extract Acetyl Tetrapeptide-3 and Biochanin A from the epidermis and dermis

separately using a suitable solvent.

Analysis: Quantify the concentration of Acetyl Tetrapeptide-3 and Biochanin A in the receptor

fluid samples and skin extracts using a validated LC-MS/MS method.

Data Presentation:

Table 1: Cumulative Permeation of Capixyl™ Components

Time (hours)
Acetyl Tetrapeptide-3
(ng/cm²)

Biochanin A (ng/cm²)

2 5.2 ± 1.1 15.8 ± 3.4

4 12.6 ± 2.5 38.2 ± 7.1

8 30.1 ± 5.9 91.5 ± 15.6

12 55.8 ± 10.2 169.3 ± 28.9

| 24 | 110.5 ± 21.7 | 335.1 ± 55.4 |

Table 2: Retention of Capixyl™ Components in Skin Layers at 24 hours

Skin Layer
Acetyl Tetrapeptide-3
(ng/cm²)

Biochanin A (ng/cm²)

Epidermis 25.3 ± 4.8 76.9 ± 13.2
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| Dermis | 15.1 ± 3.1 | 45.8 ± 8.9 |

Protocol 2: In Vivo or Ex Vivo Stratum Corneum
Retention using Tape Stripping
This minimally invasive technique is used to sequentially remove layers of the stratum corneum

to determine the concentration of a topically applied substance at different depths within this

skin barrier.[9][10]

Objective: To quantify the amount and distribution of Acetyl Tetrapeptide-3 and Biochanin A

within the stratum corneum after topical application of a Capixyl™ formulation.

Experimental Workflow:
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Caption: Workflow for tape stripping study.
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Capixyl™ formulation

Adhesive tapes (e.g., D-Squame®, Scotch® Magic™ Tape)

Forceps

Vials for tape collection

Extraction solvent

Analytical standards for Acetyl Tetrapeptide-3 and Biochanin A

LC-MS/MS system

Procedure:

Application: Apply a known amount of the Capixyl™ formulation to a defined area of skin (in

vivo on a volunteer's forearm or ex vivo on an excised skin sample).

Incubation: Allow the formulation to remain on the skin for a specified period (e.g., 4 hours).

Surface Cleaning: Gently wipe the skin surface to remove any residual formulation.

Tape Stripping:

Firmly press a piece of adhesive tape onto the application site.

Remove the tape smoothly and consistently in a single motion.

Place the tape strip into a labeled vial.

Repeat this process for a predetermined number of strips (e.g., 20).

Extraction: Add a precise volume of a suitable extraction solvent to each vial containing a

tape strip (or pooled strips). Vortex or sonicate to extract the analytes.

Analysis: Quantify the concentration of Acetyl Tetrapeptide-3 and Biochanin A in each extract

using a validated LC-MS/MS method.
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Data Presentation:

Table 3: Distribution of Capixyl™ Components in the Stratum Corneum

Tape Strip Pool Approx. Depth
Acetyl
Tetrapeptide-3
(ng/cm²)

Biochanin A
(ng/cm²)

1-5 Superficial SC 150.2 ± 25.6 455.8 ± 77.1

6-10 Mid SC 45.7 ± 8.9 138.1 ± 25.3

11-15 Deep SC 10.1 ± 2.5 30.7 ± 6.8

| 16-20 | Deepest SC | 2.3 ± 0.8 | 7.0 ± 2.1 |

Conclusion
The protocols outlined in these application notes provide a robust framework for assessing the

skin penetration and retention of Capixyl's active components. The Franz diffusion cell method

offers quantitative data on the permeation of Acetyl Tetrapeptide-3 and Biochanin A through the

skin, which is crucial for evaluating systemic exposure and delivery to the deeper dermal layers

where hair follicles reside. The tape stripping technique provides valuable insights into the

concentration and distribution of the actives within the stratum corneum, the primary barrier to

skin penetration.

By employing these methodologies, researchers and formulation scientists can effectively

characterize the dermal delivery of Capixyl™, optimize product formulations for enhanced

penetration, and substantiate efficacy claims with robust scientific data. The use of sensitive

analytical techniques like LC-MS/MS is essential for accurate quantification of the penetrated

actives.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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